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Compound of Interest

Compound Name: Einecs 254-686-3

Cat. No.: B15194323

CAS Number: 124-17-4

Synonyms: Diethylene Glycol Monobutyl Ether Acetate (DGBEA), Butyl CARBITOL™ Acetate,
Butyl Diglycol Acetate

Executive Summary

This technical guide provides a comprehensive overview of 2-(2-butoxyethoxy)ethyl acetate
(CAS No. 124-17-4), a chemical compound corresponding to EINECS number 254-686-3. This
document is intended for researchers, scientists, and professionals in drug development,
offering a centralized resource on the compound's physicochemical properties, metabolic fate,
and toxicological profile. While direct interactions with specific cellular signaling pathways are
not extensively documented in publicly available literature, this guide outlines the established
metabolic pathway and provides details on relevant experimental methodologies. The potential
applications in pharmaceutical formulations are also discussed, drawing parallels with
structurally similar glycol ethers.

Physicochemical Properties

2-(2-butoxyethoxy)ethyl acetate is a high-boiling, colorless liquid with a mild odor. It exhibits
good solvency for a variety of resins and is miscible with many organic solvents.[1] Its key
physicochemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C10H2004 [2]
Molecular Weight 204.26 g/mol [2]

Density 0.978 g/mL at 25 °C [1]

Boiling Point 245 °C [1]

Melting Point -32 °C [1]

Flash Point 102 °C (closed cup) [1]

Water Solubility 65 g/L at 20 °C [11[2]
Vapor Pressure 0.04 mmHg at 20 °C [1]

LogP 1.38280 [2]

Metabolism and Toxicokinetics

The primary metabolic pathway of 2-(2-butoxyethoxy)ethyl acetate involves rapid hydrolysis to
diethylene glycol monobutyl ether (DGBE), which is then oxidized to 2-(2-butoxyethoxy)acetic
acid (DBAA), the major urinary metabolite.[3] No unchanged parent compound or DGBE is
typically detected in the urine.[3]

Metabolic Pathway

The metabolic conversion of 2-(2-butoxyethoxy)ethyl acetate is a two-step process.
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Metabolic pathway of 2-(2-butoxyethoxy)ethyl acetate.

Toxicological Data
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The acute toxicity of 2-(2-butoxyethoxy)ethyl acetate has been evaluated in several animal
models. The available data is summarized below.

Route Species Value Reference
Oral LD50 Rat 6500 mg/kg [1]
Oral LD50 Rabbit 2260 mg/kg [1]
Oral LD50 Chicken 5 mL/kg [1]

Experimental Protocols

Detailed experimental protocols for the synthesis, analysis, and metabolic studies of 2-(2-
butoxyethoxy)ethyl acetate are crucial for reproducible research. The following sections outline
the methodologies found in the literature.

Synthesis: Continuous Esterification

A method for the continuous production of 2-(2-butoxyethoxy)ethyl acetate involves the
esterification of diethylene glycol monobutyl ether with acetic acid.

Reactants: Diethylene glycol monobutyl ether and acetic acid.[4]

o Catalyst: Solid acid catalyst in a two-part fixed bed reactor.[4]

» Reaction Temperature: 70-150 °C.[4]

e Procedure:

o The reactants are passed through the fixed bed reactors for continuous esterification.[4]

o Water generated during the reaction is removed by azeotropic distillation.[4]

o The reaction product undergoes rectification to remove and recover unreacted starting
materials, yielding the final product.[4]
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Analytical Method: Gas Chromatography with Flame
lonization Detection (GC-FID)

OSHA Method 83 provides a validated procedure for the determination of 2-(2-
butoxyethoxy)ethyl acetate in air samples.

o Sample Collection: Air is drawn through a standard size coconut shell charcoal tube.[5][6]

o Desorption: The charcoal is desorbed with a 95/5 (v/v) solution of methylene chloride and
methanol.[5][6]

e Analysis: The desorbed sample is analyzed by gas chromatography using a flame ionization
detector (GC-FID).[5][6]

o Storage: Samples should be stored at 0°C or colder to minimize hydrolysis.[5][6]

In Vitro Hydrolysis and In Vivo Metabolism in Rats

A study investigating the metabolic fate of 2-(2-butoxyethoxy)ethyl acetate in rats provides a
framework for its toxicokinetic evaluation.

e In Vitro Hydrolysis:
o The compound (at a concentration of 5 mM) is incubated in rat blood.[3]

o The hydrolysis to diethylene glycol monobutyl ether (DGBE) is monitored over time. The
reported half-life is less than 3 minutes.[3]

* In Vivo Metabolism and Disposition:

o Male Sprague-Dawley rats are administered *C-labeled 2-(2-butoxyethoxy)ethyl acetate
orally at doses of 200 or 2000 mg/kg.[3]

o Urine is collected over 24 hours to identify and quantify metabolites.[3]

o The primary metabolite identified is 2-(2-butoxyethoxy)acetic acid.[3]

Signaling Pathways
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Currently, there is a lack of specific information in the scientific literature detailing the direct
effects of 2-(2-butoxyethoxy)ethyl acetate or its primary metabolite, 2-(2-butoxyethoxy)acetic
acid, on specific cellular signaling pathways. Research on the toxicological effects of the parent
compound and its metabolites has primarily focused on hematological effects and general
cytotoxicity rather than targeted interactions with signaling cascades.[7] The cytotoxic effects of
the intermediate metabolite of the related compound 2-butoxyethanol, butoxyacetaldehyde,
have been shown to involve alterations in cell morphology and depolymerization of actin-
containing stress fibers in vitro.[8] Further research is required to elucidate any potential
interactions of 2-(2-butoxyethoxy)ethyl acetate and its metabolites with intracellular signaling.

Relevance to Drug Development

While 2-(2-butoxyethoxy)ethyl acetate is predominantly used as an industrial solvent, its
properties and those of structurally similar compounds, such as diethylene glycol monoethyl
ether (DEGEE), suggest potential applications in pharmaceutical formulations.[1]

Potential as a Pharmaceutical Excipient

Glycol ethers like DEGEE are utilized in topical, oral, and parenteral drug delivery systems as
solvents, solubilizers, and penetration enhancers.[9][10][11] Given its solvent characteristics, 2-
(2-butoxyethoxy)ethyl acetate could potentially be explored for similar applications, particularly
in topical formulations where its slow evaporation rate could be advantageous.[1] However, a
thorough evaluation of its safety and compatibility with active pharmaceutical ingredients would
be necessary.

Logical Flow for Formulation Consideration

The decision-making process for considering 2-(2-butoxyethoxy)ethyl acetate as a novel
excipient would follow a logical progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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